Cas no 138716-63-9 (5-(3,4-Dichlorophenyl)isoxazole)
138716-63-9 structure
Product Name:5-(3,4-Dichlorophenyl)isoxazole
CAS No:138716-63-9
MF:C9H5Cl2NO
MW:214.048100233078
CID:1068006
PubChem ID:2736053
Update Time:2025-09-22
5-(3,4-Dichlorophenyl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dichlorophenyl)isoxazole
- 5-(3,4-Dichlorophenyl)-1,2-oxazole
- CS-0328808
- Isoxazole, 5-(3,4-dichlorophenyl)-
- PS-7963
- MFCD02183535
- AKOS009159184
- 138716-63-9
- CHEMBL4212320
- DB-306165
-
- MDL： MFCD02183535
- Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9-3-4-12-13-9/h1-5H
- InChI Key： IKNOHHYCVNOHER-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1=CC=NO1)Cl
Computed Properties
- Exact Mass: 212.9748192g/mol
- Monoisotopic Mass: 212.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
5-(3,4-Dichlorophenyl)isoxazole Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
5-(3,4-Dichlorophenyl)isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D475533-2.5mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D475533-5mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D475533-25mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 25mg |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | OR5-250mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 250mg |
£40.00 | 2025-02-20 | ||
| A2B Chem LLC | AA58686-1mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA58686-5mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AA58686-10mg |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| Apollo Scientific | OR5-1g |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 1g |
£100.00 | 2025-02-20 | ||
| Apollo Scientific | OR5-5g |
5-(3,4-Dichlorophenyl)isoxazole |
138716-63-9 | 5g |
£300.00 | 2025-02-20 |
5-(3,4-Dichlorophenyl)isoxazole Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
138716-63-9 (5-(3,4-Dichlorophenyl)isoxazole) Related Products
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